![molecular formula C10H9NS2 B1307199 2,3-Dihydro-5H-1,4-dithiino[2,3-b]indole CAS No. 352524-37-9](/img/structure/B1307199.png)
2,3-Dihydro-5H-1,4-dithiino[2,3-b]indole
Overview
Description
2,3-Dihydro-5H-1,4-dithiino[2,3-b]indole is a chemical compound with the molecular formula C10H9NS2 and a molecular weight of 207.32 . It is a specialty product used in proteomics research .
Molecular Structure Analysis
The InChI code for 2,3-Dihydro-5H-1,4-dithiino[2,3-b]indole is 1S/C10H9NS2/c1-2-4-8-7(3-1)9-10(11-8)13-6-5-12-9/h1-4,11H,5-6H2 . This indicates the connectivity and hydrogen count of its atoms.Physical And Chemical Properties Analysis
The physical and chemical properties of 2,3-Dihydro-5H-1,4-dithiino[2,3-b]indole include a molecular weight of 207.32 .Scientific Research Applications
Antiviral Activity
Indole derivatives have shown promising results in antiviral research. For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents . These compounds showed inhibitory activity against influenza A .
Anti-inflammatory Properties
Indole derivatives have been found to possess anti-inflammatory properties . This suggests that “2,3-Dihydro-5H-1,4-dithiino[2,3-b]indole” could potentially be used in the treatment of inflammatory conditions.
Anticancer Applications
Indole derivatives have been found to possess anticancer properties . This suggests that “2,3-Dihydro-5H-1,4-dithiino[2,3-b]indole” could potentially be used in cancer treatment.
Anti-HIV Applications
Indole derivatives have shown potential in the treatment of HIV. For example, a series of novel indolyl and oxochromenyl xanthenone derivatives were reported as anti-HIV-1 .
Antioxidant Properties
Indole derivatives have been found to possess antioxidant properties . This suggests that “2,3-Dihydro-5H-1,4-dithiino[2,3-b]indole” could potentially be used as an antioxidant.
Antimicrobial Applications
Indole derivatives have been found to possess antimicrobial properties . This suggests that “2,3-Dihydro-5H-1,4-dithiino[2,3-b]indole” could potentially be used in the treatment of microbial infections.
Safety and Hazards
properties
IUPAC Name |
3,5-dihydro-2H-[1,4]dithiino[2,3-b]indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NS2/c1-2-4-8-7(3-1)9-10(11-8)13-6-5-12-9/h1-4,11H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLQFLCQBDYMBJQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=C(S1)C3=CC=CC=C3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80395188 |
Source
|
| Record name | 2,3-Dihydro-5H-1,4-dithiino[2,3-b]indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80395188 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dihydro-5H-1,4-dithiino[2,3-b]indole | |
CAS RN |
352524-37-9 |
Source
|
| Record name | 2,3-Dihydro-5H-1,4-dithiino[2,3-b]indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80395188 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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